Cas no 178876-86-3 (Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate)

Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate is a brominated dihydropyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive bromo substituent at the 5-position and an ester group at the 2-position, making it a versatile intermediate for further functionalization. The compound’s lactam moiety enhances its stability while allowing selective modifications, particularly in the synthesis of heterocyclic compounds. Its high purity and well-defined reactivity profile facilitate applications in cross-coupling reactions, scaffold diversification, and drug discovery. The product is particularly valued for its role in constructing complex molecular frameworks with precision.
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate structure
178876-86-3 structure
Product Name:Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
CAS No:178876-86-3
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD16036911
CID:1038609
PubChem ID:10657177
Update Time:2025-06-09

Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
    • methyl 5-bromo-1,6-dihydro-6-oxopyridine-2-carboxylate
    • methyl 5-bromo-6-oxo-1H-pyridine-2-carboxylate
    • methyl5-bromo-6-hydroxypicolinate
    • 5-Bromo-1,6-dihydro-6-oxo-2-pyridinecarboxylic acid methyl ester
    • methyl 5-bromo-6-hydroxypicolinate
    • AK100454
    • OZVOYEXCBCAMNC-UHFFFAOYSA-N
    • 9374AA
    • SB21363
    • FCH4159224
    • AX8241403
    • ST24025419
    • Methyl 3-bromo-2-hydroxy-6-pyridinecarboxylate
    • Methyl 5-bromo-6-hydroxypyridine-2-carboxylate
    • Methyl5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
    • SY042915
    • CS-W006157
    • DA-32361
    • 2-Pyridinecarboxylic acid, 5-bromo-1,6-dihydro-6-oxo-, methyl ester
    • O11956
    • DTXSID40443119
    • DS-3527
    • SCHEMBL11916705
    • AKOS016002631
    • 178876-86-3
    • MFCD16036911
    • MDL： MFCD16036911
    • Inchi： 1S/C7H6BrNO3/c1-12-7(11)5-3-2-4(8)6(10)9-5/h2-3H,1H3,(H,9,10)
    • InChI Key： OZVOYEXCBCAMNC-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C(=O)OC)NC1=O

Computed Properties

  • Exact Mass: 230.95300
  • Monoisotopic Mass: 230.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.737±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 374.8±42.0 °C at 760 mmHg
  • Flash Point: 180.5±27.9 °C
  • Solubility: Slightly soluble (5.8 g/l) (25 º C),
  • PSA: 59.42000
  • LogP: 1.33630
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Security Information

Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Pricemore >>

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Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Production Method

Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Related Literature

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